(1-Benzylazepan-3-yl)methanamine
Description
(1-Benzylazepan-3-yl)methanamine (BAMA) is a small molecule compound that has been studied for its potential applications in scientific research. BAMA is a derivative of azepane, a heterocyclic compound, and is composed of a benzyl group, a nitrogen atom, and a methyl group. BAMA has been studied for its potential use in a variety of scientific research applications, including its use as a biochemical and physiological tool, as well as its potential use in laboratory experiments.
Scientific Research Applications
Drug Development
(1-Benzylazepan-3-yl)methanamine: serves as a valuable scaffold for designing novel drugs. Researchers explore its potential in developing pharmaceutical agents for various diseases. Notably, it has been investigated for its cytotoxic activity against cancer cell lines. For instance, a library of substituted derivatives was synthesized and screened, with compound 10ec displaying remarkable cytotoxicity against BT-474 breast cancer cells .
Apoptosis Induction
The compound induces apoptosis (programmed cell death) in cancer cells. Detailed biological studies, including acridine orange/ethidium bromide (AO/EB), DAPI staining, and annexin V-FITC/propidium iodide assays, confirmed its apoptotic effect on BT-474 cells. Additionally, clonogenic assays revealed inhibition of colony formation in a concentration-dependent manner .
Tubulin Polymerization Inhibition
(1-Benzylazepan-3-yl)methanamine: was evaluated for its tubulin polymerization inhibition. It binds to the colchicine binding site of tubulin, affecting microtubule dynamics. This property makes it relevant for cancer therapy, as microtubules play a crucial role in cell division and proliferation .
Molecular Modeling and Drug Design
In silico studies reveal that sulfonyl piperazine-integrated triazole conjugates (including this compound) possess drug-like properties. Molecular modeling studies provide insights into its binding interactions, aiding in rational drug design .
properties
IUPAC Name |
(1-benzylazepan-3-yl)methanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2/c15-10-14-8-4-5-9-16(12-14)11-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12,15H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKDRMOQJXZGUAV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC(C1)CN)CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Benzylazepan-3-yl)methanamine | |
CAS RN |
1780225-11-7 |
Source
|
| Record name | (1-benzylazepan-3-yl)methanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-(ethylthio)phenyl)-N-(4-fluorobenzo[d]thiazol-2-yl)acetamide](/img/structure/B2563499.png)
![(Z)-N-(3-(2-methoxyethyl)-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)-4-(methylthio)benzamide](/img/structure/B2563506.png)
![2-(6-((4-chlorobenzyl)thio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-mesitylacetamide](/img/structure/B2563509.png)
![3-(2-chloro-6-fluorobenzyl)-1-methyl-5-propoxypyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2563510.png)
